4-bromo-N-[5-(furan-2-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide

Specification

• Molecular Formula: C14H15BrN4O3S
• Molecular Weight: 399.27 g/mol
• IUPAC Name: 4-bromo-N-[3-(furan-2-ylmethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C14H15BrN4O3S/c15-11-3-5-13(6-4-11)23(20,21)18-14-16-9-19(10-17-14)8-12-2-1-7-22-12/h1-7H,8-10H2,(H2,16,17,18)
• Standard InChI Key: USZQJMLLPBPYNE-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=NCN1CC2=CC=CO2)NS(=O)(=O)C3=CC=C(C=C3)Br

Introduction

4-Bromo-N-[5-(furan-2-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide is a complex organic compound featuring a bromine atom, a furan ring, and a sulfonamide group. These structural components contribute to its unique chemical properties and potential biological applications, particularly in medicinal chemistry. The compound belongs to a class of chemical compounds known for their pharmacological activities, including antimicrobial properties associated with the sulfonamide group.

Chemical Formula and Molecular Weight

• Chemical Formula: The compound's chemical formula is not explicitly provided in the available sources, but it can be inferred from its name.

• Molecular Weight: Specific molecular weight data for this compound is not available in the provided sources.

Key Functional Groups

• Bromine Atom: Enhances reactivity and potential biological activity.

• Furan Ring: Contributes to unique chemical properties and potential interactions with biological targets.

• Sulfonamide Group: Often associated with antimicrobial activity.

Synthesis and Characterization

The synthesis of 4-bromo-N-[5-(furan-2-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide typically involves multi-step organic reactions. Key methods include:

• Reaction Conditions: Temperature, solvents, and catalysts are crucial for optimizing synthesis yields.

• Yield and Purity: Specific yield and purity data are not provided in the available sources.

Characterization involves spectroanalytical techniques like NMR and IR to confirm the molecular structure.

Antimicrobial Activity

The sulfonamide group in the compound suggests potential antimicrobial activity, although specific studies on this compound are not detailed in the available sources.

Other Potential Applications

• Drug Development: The presence of the furan ring and triazine moiety suggests interactions with biological targets, which have been explored in drug development research.

• Pharmacological Activities: The compound's unique structure makes it a candidate for various pharmacological applications, including potential anticancer or antiviral activities, though specific data is lacking.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Bromo-N-[5-(furan-2-ylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide	Not specified	Not specified	Bromine, Furan, Sulfonamide
5-Nitro-furan-2-carboxylic acid [[4-(4-bromo-phenyl)-thiazol-2-yl]-(tetrahydro-furan-2-ylmethyl)-carbamoyl]-methyl ester	C21H18BrN3O7S	536.4	Bromine, Nitro, Thiazole
4-Bromo-N-(furan-2-ylmethyl)-2,5-dimethoxybenzenesulfonamide	C13H14BrNO5S	376.22	Bromine, Furan, Dimethoxy